5-(3-formylphenyl)pyridine-3-carboxylic acid
Overview
Description
“5-(3-formylphenyl)pyridine-3-carboxylic acid” is a chemical compound that has been used in the synthesis of new coordination compounds . It is a rigid ligand that has been used under solvothermal conditions .
Synthesis Analysis
The synthesis of new coordination compounds using “this compound” has been achieved by reactions of the corresponding metal salts under solvothermal conditions . The compounds were fully characterized by single-crystal X-ray diffraction, elemental analysis, IR spectroscopy, thermal analysis, and powder X-ray diffraction .Molecular Structure Analysis
The single-crystal X-ray analyses showed that the compounds synthesized using “this compound” have rich structural chemistry ranging from mononuclear, one-dimensional, two-dimensional to three-dimensional structures . The framework of one of the compounds may be simplified into a 3-nodal net with Schlafli symbol {4 2 ·6} {4 2 ·8 2 ·10 2 } {4 3 ·6 2 ·8·10 4 } 2, which shows an unprecedented (3,4,5)-connected topology net .Chemical Reactions Analysis
The compounds synthesized using “this compound” have been found to have intriguing properties. For instance, the fluorescent properties of some compounds were investigated in the solid state and in various solvent emulsions, which indicated that these compounds are both highly sensitive fluorescent probes for the acetone molecules . Variable-temperature magnetic susceptibility measurements indicate weak antiferromagnetic interactions between metal centers in some compounds .Scientific Research Applications
5-(3-formylphenyl)pyridine-3-carboxylic acid is widely used as a reagent in various scientific research fields. It is used as a starting material for the synthesis of various heterocyclic compounds, such as pyrido[2,3-d]pyrimidines, pyridazines, and pyridines. It is also used as a ligand in coordination chemistry, where it can be used to form coordination complexes with various metals. This compound is also used as a catalyst in organic reactions, such as the Diels-Alder reaction and the Beckmann rearrangement.
Mechanism of Action
The mechanism of action of 5-(3-formylphenyl)pyridine-3-carboxylic acid is not yet fully understood. However, it is believed that the formyl group is responsible for the catalytic activity of this compound. It is thought that the formyl group can act as an electrophile, which can react with nucleophiles, such as amines and alcohols, to form new bonds. The carboxylic acid group is also believed to be involved in the catalytic activity of this compound, as it can act as a proton donor or acceptor in certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed that this compound may have anti-inflammatory and antioxidant properties. In addition, this compound has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response. It has also been shown to have anti-tumor activity in some studies.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-(3-formylphenyl)pyridine-3-carboxylic acid is that it is relatively inexpensive and easy to obtain. It is also a relatively stable compound, making it suitable for use in lab experiments. However, there are some limitations to its use in lab experiments. For example, it is not very soluble in water, which can limit its use in certain reactions. In addition, its low reactivity can make it difficult to use in certain reactions.
Future Directions
The potential future directions for 5-(3-formylphenyl)pyridine-3-carboxylic acid are numerous. One potential direction is the development of new synthesis methods for the compound. This could potentially lead to the development of new and more efficient ways of synthesizing this compound. Another potential future direction is the exploration of its potential applications in drug discovery and development. Additionally, further research into its biochemical and physiological effects could lead to new insights into its potential therapeutic applications. Finally, further research into its mechanism of action could lead to the development of new and improved catalysts.
Synthesis Methods
5-(3-formylphenyl)pyridine-3-carboxylic acid can be synthesized using a variety of methods. One of the most commonly used methods is the condensation reaction of benzaldehyde and pyridine-3-carboxylic acid. This reaction is performed in an acidic medium, such as acetic acid, and yields this compound in high yields. Other methods of synthesis include the reaction of pyridine-3-carboxylic acid with formic acid or formaldehyde, as well as the reaction of benzaldehyde with pyridine-3-carboxylic acid in the presence of a catalyst.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(3-formylphenyl)pyridine-3-carboxylic acid involves the reaction of 3-pyridinecarboxylic acid with 3-formylbenzoic acid in the presence of a dehydrating agent to form the desired product.", "Starting Materials": [ "3-pyridinecarboxylic acid", "3-formylbenzoic acid", "Dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide)" ], "Reaction": [ "Step 1: Dissolve 3-pyridinecarboxylic acid and 3-formylbenzoic acid in a suitable solvent (e.g. dichloromethane, chloroform) and add a dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide) to the mixture.", "Step 2: Heat the reaction mixture under reflux for several hours until the reaction is complete.", "Step 3: Allow the reaction mixture to cool and then add water to the mixture to quench the excess dehydrating agent.", "Step 4: Extract the product with a suitable organic solvent (e.g. ethyl acetate, dichloromethane).", "Step 5: Purify the product by recrystallization or column chromatography to obtain 5-(3-formylphenyl)pyridine-3-carboxylic acid as a white solid." ] } | |
| 566198-34-3 | |
Molecular Formula |
C13H9NO3 |
Molecular Weight |
227.2 |
Purity |
95 |
Origin of Product |
United States |
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